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Compound of Interest

Compound Name:
STAT3-IN-21, cell-permeable,

negative control

Cat. No.: B15614918 Get Quote

Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a critical transcription factor

involved in a myriad of cellular processes, including cell growth, proliferation, differentiation,

and apoptosis. Its aberrant, constitutive activation is a hallmark of numerous human cancers

and inflammatory diseases, making it a prime target for therapeutic intervention. STAT3-IN-21,

also commonly known as STA-21 or (+)-Ochromycinone, is a potent, cell-permeable inhibitor of

STAT3. This technical guide provides an in-depth overview of STAT3-IN-21, including its

suppliers, physicochemical properties, mechanism of action, and detailed experimental

protocols for its use in research settings. This document is intended for researchers, scientists,

and drug development professionals working in the fields of oncology, immunology, and cell

biology.

Supplier and Catalog Information
STAT3-IN-21, under the name STA-21, is available from several commercial suppliers.

Researchers should verify the purity and identity of the compound upon receipt.
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Supplier Product Name Catalog Number CAS Number

Enzo Life Sciences

(via Fisher Scientific)
STA-21 NC9876078 28882-53-3

Santa Cruz

Biotechnology
STA-21 sc-202818 28882-53-3

Abcam
STA-21

(Ochromycinone)
ab145648 28882-53-3

MedchemExpress
(+)-Ochromycinone

(STA-21)
HY-121482 28882-53-3

It is important to note that MedchemExpress also lists a "STAT3-IN-21, cell-permeable,
negative control," which is a distinct peptide product and should not be confused with the

STAT3 inhibitor STA-21.

Physicochemical and Biological Properties
A summary of the key quantitative data for STAT3-IN-21 (STA-21) is provided below.

Property Value Source

Molecular Formula C₁₉H₁₄O₄ Fisher Scientific

Molecular Weight 306.3 g/mol Fisher Scientific

Purity ≥98% (by HPLC) Fisher Scientific

Appearance White to yellow solid Fisher Scientific

Solubility Soluble in DMSO (20 mg/mL) Fisher Scientific

IC₅₀ (DU145 cells) 12.2 µM Abcam

IC₅₀ (PC3 cells) 18.7 µM Abcam

Storage

Store at -20°C. Solutions in

DMSO can be stored at -20°C

for up to 3 months.

Fisher Scientific
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Mechanism of Action and Signaling Pathway
STAT3-IN-21 exerts its inhibitory effect by directly targeting STAT3. The primary mechanism of

action is the inhibition of STAT3 dimerization and its subsequent binding to DNA.[1][2] This

prevents the transcription of STAT3 target genes that are crucial for cell survival and

proliferation.

The canonical STAT3 signaling pathway is initiated by the binding of cytokines (e.g., IL-6) or

growth factors to their cell surface receptors. This leads to the activation of associated Janus

kinases (JAKs), which then phosphorylate STAT3 at a critical tyrosine residue (Tyr705).

Phosphorylated STAT3 molecules form homodimers, translocate to the nucleus, and bind to

specific DNA response elements in the promoter regions of target genes. STAT3-IN-21

intervenes in this cascade by preventing the formation of functional STAT3 dimers.

Below is a diagram illustrating the STAT3 signaling pathway and the point of inhibition by

STAT3-IN-21.
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Figure 1. STAT3 Signaling Pathway and Inhibition by STAT3-IN-21.

Detailed Experimental Protocols
The following are detailed methodologies for key experiments involving STAT3-IN-21. These

protocols are based on published research and should be optimized for specific cell lines and

experimental conditions.
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Cell Viability Assay (MTT Assay)
This protocol is designed to assess the effect of STAT3-IN-21 on the viability of cancer cell lines

with constitutively active STAT3, such as MDA-MB-231.

Materials:

MDA-MB-231 cells (or other suitable cell line)

Complete growth medium (e.g., DMEM with 10% FBS)

STAT3-IN-21 (STA-21)

DMSO (vehicle control)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Seed MDA-MB-231 cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete growth medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell

attachment.

Prepare serial dilutions of STAT3-IN-21 in complete growth medium. A typical concentration

range to test is 0.1 µM to 100 µM. Also, prepare a vehicle control with the same final

concentration of DMSO as the highest STAT3-IN-21 concentration.

Remove the medium from the wells and add 100 µL of the prepared STAT3-IN-21 dilutions or

vehicle control to the respective wells.
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Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis of STAT3 Target Gene Expression
This protocol is used to determine the effect of STAT3-IN-21 on the protein levels of STAT3

downstream target genes, such as Bcl-xL and Cyclin D1.[2]

Materials:

MDA-MB-468 cells (or other suitable cell line with high basal STAT3 activity)

Complete growth medium

STAT3-IN-21 (STA-21)

DMSO (vehicle control)

RIPA lysis buffer supplemented with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies (e.g., anti-Bcl-xL, anti-Cyclin D1, anti-β-actin)
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HRP-conjugated secondary antibody

ECL chemiluminescence substrate

Imaging system

Procedure:

Seed MDA-MB-468 cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with varying concentrations of STAT3-IN-21 (e.g., 20 µM and 30 µM) or

vehicle (DMSO) for 48 hours.[2]

Wash the cells with ice-cold PBS and lyse them in RIPA buffer.

Clarify the lysates by centrifugation and determine the protein concentration using a BCA

assay.

Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies against Bcl-xL, Cyclin D1, and a loading

control (e.g., β-actin) overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody

for 1 hour at room temperature.

Detect the protein bands using an ECL substrate and an imaging system.

Quantify the band intensities and normalize to the loading control to determine the relative

protein expression levels.

STAT3 DNA Binding Assay (Electrophoretic Mobility
Shift Assay - EMSA)
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This assay determines the ability of STAT3-IN-21 to inhibit the binding of STAT3 to its DNA

consensus sequence.[2]

Materials:

Nuclear protein extracts from cells with high STAT3 activity (e.g., MDA-MB-435s)

STAT3-IN-21 (STA-21)

DMSO (vehicle control)

Double-stranded oligonucleotide probe containing the STAT3 consensus binding site (e.g.,

SIE from the c-fos promoter)

T4 polynucleotide kinase

[γ-³²P]ATP

Poly(dI-dC)

Binding buffer

Non-denaturing polyacrylamide gel

Gel running buffer

Phosphorimager

Procedure:

Label the oligonucleotide probe with ³²P using T4 polynucleotide kinase and [γ-³²P]ATP.

Prepare nuclear extracts from MDA-MB-435s cells.

In a reaction tube, incubate the nuclear extract with STAT3-IN-21 (e.g., 30 µM) or vehicle

(DMSO) for 30 minutes at room temperature.[2]

Add poly(dI-dC) as a non-specific competitor and the ³²P-labeled probe to the reaction

mixture.
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Incubate for an additional 20 minutes at room temperature to allow for DNA-protein binding.

Resolve the protein-DNA complexes on a non-denaturing polyacrylamide gel.

Dry the gel and visualize the radioactive bands using a phosphorimager.

A decrease in the intensity of the shifted band in the presence of STAT3-IN-21 indicates

inhibition of STAT3 DNA binding.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

STAT3-IN-21.
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Figure 2. General Experimental Workflow for STAT3-IN-21 Evaluation.

Conclusion
STAT3-IN-21 (STA-21) is a valuable research tool for investigating the role of STAT3 in various

physiological and pathological processes. Its ability to inhibit STAT3 dimerization and DNA

binding provides a specific mechanism for interrogating the STAT3 signaling pathway. The

information and protocols provided in this technical guide are intended to facilitate the effective
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use of STAT3-IN-21 in a laboratory setting. As with any chemical reagent, researchers should

exercise appropriate safety precautions and perform necessary validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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